Cas no 186459-84-7 (2,3,4(5H)-Furantrione,(hydroxymethyl)-, (5R)-)

• Product Name: 2,3,4(5H)-Furantrione,(hydroxymethyl)-, (5R)-
• CAS No: 186459-84-7
• MF: C₅H₄O₅
• MW: 144.082262039185
• CID: 114820
• Update Time: 2024-01-24

2,3,4(5H)-Furantrione,(hydroxymethyl)-, (5R)- Chemical and Physical Properties

Names and Identifiers

• 2,3,4(5H)-Furantrione,(hydroxymethyl)-, (5R)-
• 2,3,4(5H)-Furantrione, 5-(hydroxymethyl)-, (R)- (9CI)
• 2,3,4(5H)-Furantrione, (hydroxymethyl)-, (5R)-

• Inchi： 1S/C5H4O5/c6-1-2-3(7)4(8)5(9)10-2/h2,6H,1H2/t2-/m1/s1
• InChI Key： LMIUBCUTSVEVSK-UWTATZPHSA-N
• SMILES： O1[C@H](CO)C(=O)C(=O)C1=O

Computed Properties

• Exact Mass: 144.00582
• Monoisotopic Mass: 144.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.7A^2

Experimental Properties

• PSA: 80.67